Cas no 16217-48-4 (Butanedioic acid,2-(1-piperidinyl)-, 1,4-dimethyl ester)
16217-48-4 structure
Product Name:Butanedioic acid,2-(1-piperidinyl)-, 1,4-dimethyl ester
CAS No:16217-48-4
MF:C11H19NO4
MW:229.27286362648
CID:145419
PubChem ID:140050
Update Time:2025-04-19
Butanedioic acid,2-(1-piperidinyl)-, 1,4-dimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanedioic acid,2-(1-piperidinyl)-, 1,4-dimethyl ester
- dimethyl 2-piperidin-1-ylbutanedioate
- butanedioic acid, 2-(1-piperidinyl)-, dimethyl ester
- Dimethyl 2-(piperidin-1-yl)succinate
- DTXSID70936645
- AKOS002669557
- AKOS016044701
- SCHEMBL2968888
- 16217-48-4
- Dimethyl 2-(piperidin-1-yl)butanedioate
- Butanedioic acid, 2-(1-piperidinyl)-, 1,4-dimethyl ester
- dimethyl 2-piperidin-1-ylsuccinate
- 1-Piperidinesuccinic acid, dimethyl ester
-
- Inchi: 1S/C11H19NO4/c1-15-10(13)8-9(11(14)16-2)12-6-4-3-5-7-12/h9H,3-8H2,1-2H3
- InChI Key: AAXAJRVDHFSOFM-UHFFFAOYSA-N
- SMILES: O(C)C(C(CC(=O)OC)N1CCCCC1)=O
Computed Properties
- Exact Mass: 229.13147
- Monoisotopic Mass: 229.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- Density: 1.112
- Boiling Point: 308.9°C at 760 mmHg
- Flash Point: 140.6°C
- Refractive Index: 1.474
- PSA: 55.84
Butanedioic acid,2-(1-piperidinyl)-, 1,4-dimethyl ester Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
16217-48-4 (Butanedioic acid,2-(1-piperidinyl)-, 1,4-dimethyl ester) Related Products
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